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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Umeclidinium Bromide-d5, a deuterated isotopologue of Umeclidinium Bromide.
The inclusion of deuterium (d5) makes it a valuable tool in pharmacokinetic studies and other
research applications. This document outlines key quantitative data, details relevant
experimental protocols for property determination, and visualizes associated biological
pathways and analytical workflows.

Physicochemical Data

The following tables summarize the key physicochemical properties of Umeclidinium
Bromide-d5 and its non-deuterated counterpart, Umeclidinium Bromide. Data for the
deuterated form is often limited; therefore, properties of the non-deuterated form are provided
as a close proxy, with differences primarily relating to molecular weight.

Table 1: General and Chemical Properties
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Property

Umeclidinium Bromide-d5

Umeclidinium Bromide

Chemical Name

4-(Hydroxydiphenylmethyl)-1-
[2-[(phenyl-
d5)methoxy]ethyl]-1-
azoniabicyclo[2.2.2]octane

4-(hydroxydiphenylmethyl)-1-
[2-(phenylmethoxy)ethyl]-1-
azoniabicyclo[2.2.2]octane,

monobromide[1]

bromide
Synonyms GSK573719A-d5[2] GSK573719[1]
Molecular Formula C20H20DsBrNO2[3][4][5] C20H34BrNO2[6]

Molecular Weight 513.52 g/mol [3][4][5] 508.5 g/mol [1]
CAS Number 869113-09-7 (unlabeled)[3][4] 869113-09-7[1]
Appearance Crystalline solid[1] Crystalline solid[1]

Table 2: Solubility and Partitioning Properties

Value (for Umeclidinium

Property . Solvent/Conditions
Bromide)
- ] Water, Methanol, Ethanol,
Solubility Slightly soluble o
Acetonitrile, Propan-1-ol[7][8]
~0.14 mg/mL Ethanol[1]
~15 mg/mL DMSO[1]
~10 mg/mL Dimethyl formamide[1]
1:3 solution of DMSO:PBS (pH
~0.25 mg/mL
7.2)[1]
pKa (Strongest Acidic) 13.04 (Predicted) Chemaxon[9][10]

pKa (Strongest Basic)

-3.7 (Predicted)

Chemaxon[9][10]

Table 3: Thermal Properties
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Property Value (for Umeclidinium Bromide)

Melting Point >231°C (decomposition)[11]

232°C (determined by DSC)[12]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.
These protocols are based on standard pharmaceutical testing procedures.

Determination of Aqueous Solubility (Shake-Flask
Method)

The equilibrium solubility of Umeclidinium Bromide-d5 can be determined using the well-
established shake-flask method.

e Preparation: An excess amount of solid Umeclidinium Bromide-d5 is added to a series of
vials containing purified water or a relevant buffer solution (e.g., phosphate-buffered saline at

various pH values).

o Equilibration: The vials are sealed and agitated in a constant temperature water bath (e.g.,
25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: After agitation, the suspensions are allowed to stand to permit the
sedimentation of the excess solid. To ensure complete separation of the solid from the
saturated solution, the samples are centrifuged at a high speed.

o Sampling and Analysis: A clear aliquot of the supernatant is carefully withdrawn. The
concentration of Umeclidinium Bromide-d5 in the solution is then determined using a
validated analytical method, such as High-Performance Liquid Chromatography with UV
detection (HPLC-UV) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

o Quantification: The solubility is calculated from the measured concentration of the saturated
solution.

Melting Point Determination (USP <741> Method)
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The melting range of Umeclidinium Bromide-d5 can be determined according to the United
States Pharmacopeia (USP) general chapter <741>.

Sample Preparation: A small amount of the dry, finely powdered Umeclidinium Bromide-d5
is loaded into a capillary tube to a packed height of 2.5-3.5 mm.

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

e Heating: The sample is heated at a controlled rate. Typically, the temperature is rapidly
increased to about 5°C below the expected melting point and then increased at a slower rate
of approximately 1°C per minute.

» Observation: The melting range is observed and recorded. The start of the melting range is
the temperature at which the substance begins to collapse or form a liquid phase, and the
end of the range is the temperature at which the substance is completely melted.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) can be determined by potentiometric titration.

o Sample Preparation: A precisely weighed amount of Umeclidinium Bromide-d5 is dissolved
in a suitable solvent system (e.g., a mixture of water and a co-solvent like methanol if
aqueous solubility is low).

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI) or a
strong base (e.g., NaOH), depending on the nature of the analyte.

e pH Monitoring: The pH of the solution is monitored continuously throughout the titration using
a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH of the solution against the
volume of titrant added. The pKa is determined from the inflection point of the sigmoid curve,
which corresponds to the point of half-neutralization.

Mechanism of Action and Signaling Pathway

Umeclidinium is a long-acting muscarinic antagonist (LAMA), also known as an anticholinergic
agent. It exhibits its pharmacological effects by competitively inhibiting the binding of
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acetylcholine to muscarinic receptors on the smooth muscle of the airways.[10] While it has a
similar affinity for all five muscarinic receptor subtypes (M1-M5), its primary therapeutic effect in
the treatment of Chronic Obstructive Pulmonary Disease (COPD) is mediated through the
blockade of M3 receptors.[9][13]

The blockade of M3 receptors prevents the downstream signaling cascade that leads to
bronchoconstriction. The following diagram illustrates the M3 receptor signaling pathway and
the inhibitory action of Umeclidinium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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